8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-[(4-methylphenyl)methyl]-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C23H28N6O2/c1-14(2)12-27-19-20(24-22(27)29-17(5)11-16(4)25-29)26(6)23(31)28(21(19)30)13-18-9-7-15(3)8-10-18/h7-11,14H,12-13H2,1-6H3
• InChI Key: BFKUUNYESIPGSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C(N3CC(C)C)N4C(=CC(=N4)C)C)N(C2=O)C
• Molecular Formula: C23H28N6O2
• Molecular Weight: 420.5 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O2 and its molecular weight is 420.517. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Compounds with pyrazole and purine structures have been synthesized and tested for various biological activities. For instance, derivatives of benzo[b][1,6]naphthyridines, which share structural motifs with the compound of interest, have shown potent cytotoxic properties against leukemia and lung carcinoma cell lines, suggesting potential applications in cancer research (Deady et al., 2003).

Chemical Reactivity and Molecular Modeling

• Studies on metal complexes of pyrazolylpurine derivatives provide insights into their chemical reactivity and potential applications in creating metal-mediated base pairs, relevant for bioinorganic chemistry and the development of novel biomolecular structures (Sinha et al., 2015).

Synthesis of N-Confused Porphyrin Derivatives

• The reactivity of active methylene compounds with N-confused porphyrin highlights the synthetic versatility of pyrazole derivatives, suggesting their utility in the synthesis of complex organic molecules with potential applications in materials science and catalysis (Li et al., 2011).

Anticancer, Anti-HIV, and Antimicrobial Activity

• Pyrazolo[4,3-e]purine derivatives have been synthesized and evaluated for their anticancer, anti-HIV, and antimicrobial activities. These studies underscore the therapeutic potential of purine analogs in drug discovery and development (Ashour et al., 2012).

Organic Syntheses via Transition Metal Complexes

• Research on transition metal complexes involving pyrazole derivatives indicates their role in facilitating organic transformations, which is crucial for the development of new synthetic methodologies in organic chemistry (Yu et al., 1997).